Titanium cation (4+)

• CAS RN: 16043-45-1
• Molecular Formula: TiO3(2−); Ti+4
• Molecular Weight: 47.87 g/mol
• IUPAC Name: titanium(4+)
• InChI: InChI=1S/Ti/q+4
• InChI Key: LCKIEQZJEYYRIY-UHFFFAOYSA-N
• SMILES: [Ti+4]
• melting_point: 1668°C
• Other CAS RN: 22541-75-9; 7440-32-6
• physical_description: Solid

Description

Titanium is a transition metal that has various applications in the fields of medicine, industry, and materials science. The titanium cation (4+) is a highly reactive species that has been studied extensively due to its unique properties.

Scientific Research Applications

• Photocatalysis and Energy Applications

  • Titanium dioxide (TiO2), associated with titanium cation (4+), has broad applications in photocatalysis, energy conversion, and environmental remediation. It exhibits excellent properties in photoelectrochemical cells, dye-sensitized solar cells, and photovoltaic cells, among others (Liu et al., 2014).
  • TiO2's facet-dependent photocatalytic properties enhance its efficiency in energy conversion and pollution degradation (Ong et al., 2014).

• Biomedical Applications

  • Nanostructured titanate with titanium cation (4+) on titanium implants shows promising results in altering bioactivity and improving bone-marrow stem cells' adhesion and differentiation ability, beneficial for artificial bones and dental implants (Ren et al., 2014).

• Chemical Synthesis and Catalysis

  • Titanium cation (4+) is utilized in catalysis for the synthesis of fine chemicals, offering alternative pathways and mechanisms in redox transformations, hydroamination, and hydroaminoalkylation (Manßen & Schafer, 2020).

• Energy Storage Applications

  • The cation intercalation properties of titanium carbide, such as Ti3C2, enable the accommodation of a range of cations, improving energy storage capabilities in devices like batteries and capacitors (Lukatskaya et al., 2013).

• Environmental Analysis

  • Methods have been developed for the efficient digestion of TiO2 nanoparticles using ammonium persulfate, aiding in the quantification of titanium (4+) in environmental samples, which is vital for assessing the impact of nanoparticles (Khosravi et al., 2012).

• Understanding Ionic Behavior

  • Studies on hydrated titanium ion complexes, including titanium cation (4+), help understand the structure and influence of coordination spheres, crucial for comprehending titanium's behavior in various applications (Uudsemaa & Tamm, 2001).